N-(2-(5-acetylthiophen-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C17H16N2O4S/c1-11(20)15-7-6-12(24-15)8-9-18-16(21)10-19-13-4-2-3-5-14(13)23-17(19)22/h2-7H,8-10H2,1H3,(H,18,21)
• InChI Key: MYEYNEHYVDBXMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)CCNC(=O)CN2C3=CC=CC=C3OC2=O
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol

Description

N-(2-(5-acetylthiophen-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and biology. This compound is a member of the oxazolone family, which is known for its diverse biological activities. In

Scientific Research Applications

Enzyme Inhibition and Molecular Docking Studies

Research on similar compounds has shown significant activities in enzyme inhibition, which can be a promising avenue for developing therapeutic agents. For instance, studies on N-aryl derivatives of certain acetamides have revealed moderate to good inhibitory activities against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes relevant to neurodegenerative diseases such as Alzheimer's. Molecular docking studies help in understanding how these compounds interact with the enzymes, providing insights into potential drug development (Riaz et al., 2020).

Antimicrobial Activity

Compounds with similar structural features have been evaluated for their antimicrobial efficacy, showing promising results against various bacterial and fungal strains. This suggests that N-(2-(5-acetylthiophen-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide could potentially serve as a lead compound for the development of new antimicrobial agents. The specificity and potency of these compounds can be enhanced through structural modifications guided by molecular docking and SAR (structure-activity relationship) studies (Ahmed et al., 2018).

Anticancer Potential

The structural attributes of N-(2-(5-acetylthiophen-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide might also contribute to anticancer activity. Research on analogs has demonstrated significant inhibitory effects on cancer cell lines, highlighting the potential for developing novel oncological treatments. The efficacy of these compounds against cancer cells can be attributed to their ability to interact with specific molecular targets, inhibiting pathways critical for cancer cell proliferation and survival (Albratty et al., 2017).